2-(1H-1,3-benzodiazol-1-yl)-N-{[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide
Description
This compound features a cyclohexane core substituted with two benzimidazole (1H-1,3-benzodiazolyl) moieties at positions 1 and 2, linked via an acetamide bridge. The structure combines the rigidity of the cyclohexyl group with the aromatic and hydrogen-bonding capabilities of benzimidazole, making it a promising candidate for applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring dual heterocyclic interactions.
Properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O/c29-22(14-28-15-25-20-7-3-4-8-21(20)28)24-13-16-9-11-17(12-10-16)23-26-18-5-1-2-6-19(18)27-23/h1-8,15-17H,9-14H2,(H,24,29)(H,26,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRGHRZTTWXTHAV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CNC(=O)CN2C=NC3=CC=CC=C32)C4=NC5=CC=CC=C5N4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Variations
The following table summarizes key structural analogs and their distinguishing features:
Key Observations :
- Substituent Diversity : The target compound lacks triazole or thiazole moieties present in analogs like 9a and 6m , which are critical for antiviral activity in related compounds .
- Cyclohexyl vs.
- Benzimidazole Positioning : The dual benzodiazolyl groups (1-yl and 2-yl) may enable unique binding modes compared to single-benzimidazole analogs like 9a or 9c .
Comparison with Analogous Syntheses :
- Compound 9a : Synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (click chemistry), yielding 75–85% .
- Compound 6m : Produced via 1,3-dipolar cycloaddition between azide and alkyne intermediates (yield: 70–80%) .
- 10VP91 : Requires multi-step coupling involving LiOH-mediated hydrolysis and carbodiimide-mediated amidation (yield: ~70%) .
Pharmacological Activities:
- Antiviral Activity : Compounds 9a–9e () and 13/17 () show anti-HCV activity (EC50: 2–10 µM), attributed to triazole-thiazole motifs enhancing target binding . The target compound’s lack of these groups may limit antiviral potency.
- Anticancer Potential: Benzothiazole analogs () inhibit cancer cell proliferation (IC50: <10 µM) via intercalation or enzyme inhibition . The dual benzimidazole groups in the target compound could mimic this mechanism.
- Enzyme Binding : Molecular docking studies () suggest triazole-containing analogs adopt specific binding poses with α-glucosidase, while benzimidazole derivatives may target proteases or kinases .
Physicochemical Properties:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
